Cas no 18019-52-8 (2-Cyclobuten-1-one,3-hydroxy-2-(phenylamino)-4-(phenylimino)-)

• Product Name: 2-Cyclobuten-1-one,3-hydroxy-2-(phenylamino)-4-(phenylimino)-
• CAS No: 18019-52-8
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 122709
• PubChem ID: 10978329
• Update Time: 2025-04-18

2-Cyclobuten-1-one,3-hydroxy-2-(phenylamino)-4-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-one,3-hydroxy-2-(phenylamino)-4-(phenylimino)-
• 2-anilino-3-hydroxy-4-phenyliminocyclobut-2-en-1-one
• 3-HYDROXY-2-(PHENYLAMINO)-4-(PHENYLIMINO)-2-CYCLOBUTEN-1-ONE
• SCHEMBL11534664
• AKOS024255040
• SCHEMBL24137172
• FT-0615797
• 2-anilino-3-hydroxy-4-(phenylimino)-2-cyclobuten-1-one
• 18019-52-8
• BYSFTBLOYNHPIQ-UHFFFAOYSA-N
• DTXSID70450573
• (4Z)-2-Anilino-3-hydroxy-4-(phenylimino)cyclobut-2-en-1-one

• Inchi： 1S/C16H12N2O2/c19-15-13(17-11-7-3-1-4-8-11)16(20)14(15)18-12-9-5-2-6-10-12/h1-10,17,19H/b18-14-
• InChI Key： BYSFTBLOYNHPIQ-JXAWBTAJSA-N
• SMILES： OC1/C(/C(C=1NC1C=CC=CC=1)=O)=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Refractive Index: 1.654
• PSA: 61.69